Cas no 881402-16-0 (6-(Trifluoromethyl)pyridine-2-boronic Acid pinacol ester)

6-(Trifluoromethyl)pyridine-2-boronic acid pinacol ester is a versatile boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its pyridine core, substituted with a trifluoromethyl group at the 6-position, enhances reactivity and stability, making it valuable in pharmaceutical and agrochemical synthesis. The pinacol ester moiety improves handling and shelf-life by protecting the boronic acid functionality from protodeboronation. This compound is particularly useful for introducing the 6-(trifluoromethyl)pyridin-2-yl moiety into complex molecules, leveraging the electron-withdrawing effect of the CF₃ group to modulate electronic properties. Its compatibility with diverse reaction conditions and high purity make it a reliable reagent for constructing heterocyclic frameworks.
6-(Trifluoromethyl)pyridine-2-boronic Acid pinacol ester structure
881402-16-0 structure
Product name:6-(Trifluoromethyl)pyridine-2-boronic Acid pinacol ester
CAS No:881402-16-0
MF:C12H15BF3NO2
MW:273.059213876724
MDL:MFCD08061589
CID:720614
PubChem ID:17750499

6-(Trifluoromethyl)pyridine-2-boronic Acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)pyridine
    • 2-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-6-trifluoromethyl-pyridine
    • 6-(TRIFLUOROMETHYL)PYRIDINE-2-BORONIC ACID PINACOL ESTER
    • Pyridine,2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)-
    • 881402-16-0
    • SCHEMBL584521
    • BS-24015
    • DTXSID50590547
    • AKOS015947257
    • AB43336
    • CS-0175667
    • A862308
    • AT14558
    • 6-(Trifluoromethyl)pyridine-2-boronic acid pinacol ester, AldrichCPR
    • EN300-1706311
    • J-505878
    • MFCD08061589
    • 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-6-(trifluoromethyl)pyridine
    • Z2044827545
    • 2-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-6-(TRIFLUOROMETHYL)PYRIDINE
    • DB-350225
    • 6-(Trifluoromethyl)pyridine-2-boronic acid, pinacol ester
    • SY042519
    • 6-(Trifluoromethyl)pyridine-2-boronic Acid pinacol ester
    • MDL： MFCD08061589
    • Inchi： InChI=1S/C12H15BF3NO2/c1-10(2)11(3,4)19-13(18-10)9-7-5-6-8(17-9)12(14,15)16/h5-7H,1-4H3
    • InChI Key： VYCMURZUDMLBCG-UHFFFAOYSA-N
    • SMILES： CC1(C)C(C)(C)OB(C2=CC=CC(=N2)C(F)(F)F)O1

Computed Properties

  • Exact Mass: 273.11500
  • Monoisotopic Mass: 273.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: nothing
  • Topological Polar Surface Area: 31.4A^2
  • Tautomer Count: nothing

Experimental Properties

  • PSA: 31.35000
  • LogP: 2.39960

6-(Trifluoromethyl)pyridine-2-boronic Acid pinacol ester Security Information

  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： T

6-(Trifluoromethyl)pyridine-2-boronic Acid pinacol ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-(Trifluoromethyl)pyridine-2-boronic Acid pinacol ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
T901618-10mg
6-(Trifluoromethyl)pyridine-2-boronic Acid pinacol ester
 881402-16-0
10mg
 $ 50.00 2022-06-02
abcr
AB311331-250 mg
6-(Trifluoromethyl)pyridine-2-boronic acid pinacol ester, 95%; .
 881402-16-0 95%
250 mg
 €359.90 2023-07-19
Enamine
EN300-1706311-0.1g
2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)pyridine
 881402-16-0 95%
0.1g
 $104.0 2023-09-20
Chemenu
CM135560-1g
2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)pyridine
 881402-16-0 97%
1g
 $227 2021-08-05
TRC
T901618-50mg
6-(Trifluoromethyl)pyridine-2-boronic Acid pinacol ester
 881402-16-0
50mg
 $ 95.00 2022-06-02
TRC
T901618-100mg
6-(Trifluoromethyl)pyridine-2-boronic Acid pinacol ester
 881402-16-0
100mg
 $ 135.00 2022-06-02
Chemenu
CM135560-1g
2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)pyridine
 881402-16-0 97%
1g
 $278 2023-02-18
Enamine
EN300-1706311-5g
2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)pyridine
 881402-16-0 95%
5g
 $1246.0 2023-09-20
abcr
AB311331-1g
6-(Trifluoromethyl)pyridine-2-boronic acid pinacol ester, 95%; .
 881402-16-0 95%
1g
 €311.30 2025-02-20
abcr
AB311331-250mg
6-(Trifluoromethyl)pyridine-2-boronic acid pinacol ester, 95%; .
 881402-16-0 95%
250mg
 €157.90 2025-02-20

6-(Trifluoromethyl)pyridine-2-boronic Acid pinacol ester Related Literature

881402-16-0 (6-(Trifluoromethyl)pyridine-2-boronic Acid pinacol ester) Related Products

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:881402-16-0)6-(Trifluoromethyl)pyridine-2-boronic Acid pinacol ester
A862308
Purity:99%/99%
Quantity:5g/25g
Price ($):520.0/1820.0